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Compound of Interest

Compound Name: AMCA-X SE

Cat. No.: B15552252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of AMCA-X Succinimidyl Ester (SE), a blue

fluorescent dye, and its applications in flow cytometry. It is intended for researchers, scientists,

and drug development professionals who are looking to incorporate this fluorophore into their

experimental workflows, particularly for immunophenotyping and intracellular signaling

analysis.

Core Concepts: Understanding AMCA-X SE
AMCA-X, SE (Aminomethylcoumarin Acetate-X, Succinimidyl Ester) is an amine-reactive

fluorescent dye that belongs to the coumarin family. Its succinimidyl ester functional group

allows for the covalent conjugation of the dye to primary amines on proteins and other

biomolecules, forming a stable amide bond. The "X" in its name refers to a spacer that is

incorporated between the fluorophore and the reactive group to minimize steric hindrance and

potential quenching upon conjugation.

Mechanism of Action
The succinimidyl ester moiety of AMCA-X SE reacts with primary amines, such as the lysine

residues on antibodies, in a nucleophilic substitution reaction. This reaction is most efficient at

a slightly basic pH (typically 8.0-9.0), which deprotonates the amine group, increasing its

nucleophilicity. The result is a stable covalent bond between the AMCA-X fluorophore and the

target protein.
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Figure 1. Covalent conjugation of AMCA-X SE to a primary amine.

Spectral Properties
AMCA-X SE is excitable by ultraviolet (UV) lasers and emits in the blue region of the visible

spectrum. This makes it a suitable candidate for multicolor flow cytometry panels, as its

emission spectrum has minimal overlap with commonly used green and red fluorophores.

Quantitative Data
The following tables summarize the key quantitative data for AMCA-X SE.

Table 1: Physicochemical Properties

Property Value

Molecular Formula C₂₂H₂₅N₃O₇

Molecular Weight 443.45 g/mol

Solubility DMSO, DMF

Storage -20°C, protect from light

Table 2: Spectroscopic Properties
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Property Value

Excitation Maximum (λex) ~353 nm

Emission Maximum (λem) ~442 nm

Molar Extinction Coefficient (ε) ~19,000 cm⁻¹M⁻¹

Quantum Yield (Φ) Not consistently reported

Experimental Protocols
This section provides detailed methodologies for the key experiments involving AMCA-X SE in

flow cytometry.

Antibody Conjugation with AMCA-X SE
This protocol outlines the steps for covalently labeling an antibody with AMCA-X SE.

Materials:

Purified antibody (at 1-2 mg/mL in amine-free buffer, e.g., PBS)

AMCA-X SE

Anhydrous DMSO or DMF

1 M Sodium Bicarbonate

Size-exclusion chromatography column (e.g., Sephadex G-25)

Reaction tubes

Pipettes

Procedure:

Antibody Preparation: Ensure the antibody is in an amine-free buffer (e.g., PBS). If Tris or

glycine are present, dialyze the antibody against PBS. The antibody concentration should be

between 1-2 mg/mL.
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AMCA-X SE Stock Solution: Dissolve AMCA-X SE in anhydrous DMSO or DMF to a

concentration of 10 mg/mL immediately before use.

Reaction Buffer Adjustment: Adjust the pH of the antibody solution to 8.0-8.5 using 1 M

Sodium Bicarbonate.

Conjugation Reaction: Add a 10- to 20-fold molar excess of the AMCA-X SE stock solution

to the antibody solution while gently vortexing.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.

Purification: Separate the conjugated antibody from the unconjugated dye using a size-

exclusion chromatography column equilibrated with PBS.

Storage: Store the conjugated antibody at 4°C, protected from light. For long-term storage,

add a cryoprotectant like glycerol and store at -20°C.
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Figure 2. Workflow for antibody conjugation with AMCA-X SE.

Intracellular Staining for Phospho-Proteins (Phospho-
Flow)
This protocol describes the staining of intracellular phosphorylated proteins for flow cytometric

analysis.
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Materials:

Cells of interest

AMCA-X SE conjugated phospho-specific antibody

Fixation Buffer (e.g., 4% paraformaldehyde)

Permeabilization Buffer (e.g., ice-cold 90% methanol or 0.1% Triton X-100)

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

FACS tubes

Centrifuge

Procedure:

Cell Preparation and Stimulation: Prepare a single-cell suspension. If analyzing a signaling

pathway, stimulate the cells with the appropriate agonist or inhibitor for the desired time.

Fixation: Fix the cells by adding pre-warmed Fixation Buffer and incubating for 10-15 minutes

at room temperature.

Permeabilization: Centrifuge the fixed cells and resuspend the pellet in ice-cold

Permeabilization Buffer. Incubate for 30 minutes on ice.

Washing: Wash the cells twice with Flow Cytometry Staining Buffer.

Staining: Resuspend the permeabilized cells in the AMCA-X SE conjugated phospho-

specific antibody diluted in Flow Cytometry Staining Buffer.

Incubation: Incubate for 30-60 minutes at room temperature in the dark.

Washing: Wash the cells twice with Flow Cytometry Staining Buffer.

Acquisition: Resuspend the cells in Flow Cytometry Staining Buffer and acquire the samples

on a flow cytometer equipped with a UV laser.
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Figure 3. Workflow for intracellular phospho-protein staining.
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Application in Signaling Pathway Analysis
Flow cytometry is a powerful tool for dissecting intracellular signaling cascades at the single-

cell level. By using phospho-specific antibodies conjugated to fluorophores like AMCA-X SE,

researchers can quantify the phosphorylation status of key signaling proteins in response to

various stimuli.

While specific published examples detailing the use of AMCA-X SE in phospho-flow for

signaling pathway analysis are not as prevalent as those using other fluorophores, its spectral

properties make it a viable option for inclusion in multicolor panels for such studies. For

instance, an AMCA-X SE conjugated antibody could be used to detect a phosphorylated

protein in a well-characterized pathway like the MAPK/ERK pathway.

The MAPK/ERK pathway is a crucial signaling cascade involved in cell proliferation,

differentiation, and survival. The phosphorylation of ERK1/2 is a key event in this pathway. A

hypothetical experiment could involve stimulating cells with a growth factor and then using an

AMCA-X SE conjugated anti-phospho-ERK1/2 antibody to measure the increase in

phosphorylation by flow cytometry.
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To cite this document: BenchChem. [AMCA-X SE for Flow Cytometry: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552252#amca-x-se-in-flow-cytometry-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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